VT103

Catalog No.
S8479553
CAS No.
M.F
C18H17F3N4O2S
M. Wt
410.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
VT103

Product Name

VT103

IUPAC Name

N-methyl-3-(1-methylimidazol-4-yl)-4-[4-(trifluoromethyl)anilino]benzenesulfonamide

Molecular Formula

C18H17F3N4O2S

Molecular Weight

410.4 g/mol

InChI

InChI=1S/C18H17F3N4O2S/c1-22-28(26,27)14-7-8-16(15(9-14)17-10-25(2)11-23-17)24-13-5-3-12(4-6-13)18(19,20)21/h3-11,22,24H,1-2H3

InChI Key

LLCVDQHLYHBAHR-UHFFFAOYSA-N

SMILES

CNS(=O)(=O)C1=CC(=C(C=C1)NC2=CC=C(C=C2)C(F)(F)F)C3=CN(C=N3)C

Canonical SMILES

CNS(=O)(=O)C1=CC(=C(C=C1)NC2=CC=C(C=C2)C(F)(F)F)C3=CN(C=N3)C

VT103 is a small molecule compound recognized for its role as a selective inhibitor of TEAD1 (TEA domain transcription factor 1) auto-palmitoylation. This compound has garnered attention due to its potential therapeutic applications in cancer treatment, particularly in tumors driven by the YAP/TAZ-TEAD signaling pathway. VT103 exhibits a unique binding mechanism that allows it to interfere with the transcriptional activity of TEAD proteins, which are crucial mediators in various cellular processes, including proliferation and differentiation.

The primary chemical reaction involving VT103 is its interaction with the TEAD proteins. VT103 inhibits the auto-palmitoylation of TEAD1, a post-translational modification that regulates the stability and activity of the protein. This inhibition occurs at low nanomolar concentrations, demonstrating its potency. The mechanism involves binding to a novel pocket on the TEAD protein, which disrupts its interaction with co-activators like YAP and TAZ, leading to reduced transcriptional activity associated with oncogenesis .

The synthesis of VT103 involves multiple steps that can be adapted from published methodologies. One approach includes the reaction of specific aniline derivatives with halogenated compounds under controlled conditions to yield the desired product. The synthesis can be optimized through variations in solvents and reaction times to improve yield and purity. Detailed procedures for synthesizing VT103 can be found in patent documents and scientific literature .

VT103 is primarily being explored for its applications in oncology as an anti-cancer agent due to its ability to inhibit TEAD-mediated transcriptional activities linked to tumor growth. Its specificity for TEAD1 makes it a candidate for targeted therapies in cancers where this transcription factor plays a pivotal role. Additionally, ongoing research is investigating its potential use in combination therapies with other agents that target different pathways involved in cancer progression .

Interaction studies of VT103 have focused on its binding affinity to TEAD proteins and the downstream effects on gene expression. These studies utilize techniques such as co-immunoprecipitation and luciferase reporter assays to measure the impact of VT103 on YAP-dependent transcriptional activity. Results indicate that while VT103 effectively inhibits TEAD1 palmitoylation, it does not significantly affect proliferation in all tested cancer cell lines, highlighting the complexity of its interactions within cellular contexts .

Several compounds share structural or functional similarities with VT103, particularly those targeting the TEAD family of proteins or involved in similar signaling pathways:

Compound NameMechanism of ActionUnique Features
TM2Inhibits TEAD auto-palmitoylationPotent across multiple cell lines; novel binding mode
K975Irreversible inhibitor of TEADStrong antiproliferative effects; broader activity profile
MGH-CP1Blocks YAP/TAZ-TEAD transcriptionFocused on palmitoylation inhibition; distinct structural features
DC-TEADin02Targets TEAD proteinsNon-covalent interactions; limited activity against certain cancers
TED-347Irreversible inhibitorStrong selectivity for TEAD family; advanced preclinical development

VT103's uniqueness lies in its reversible inhibition mechanism and selective targeting of TEAD1 compared to other compounds that may exhibit broader or irreversible actions against multiple targets within the pathway .

LSI-11 Backplane Implementation and QBUS Architecture

The VT103 features a sophisticated backplane assembly that serves as the foundation for its technical architecture [7]. This backplane is specifically designed to accommodate the LSI-11 bus system, providing a 4×4 (8-slot) QBUS backplane configuration that enables the integration of a complete 16-bit microcomputer system within the terminal's case [8]. The backplane assembly is strategically positioned within the VT103 chassis, allowing for efficient module installation and system expansion [7] [23].

The QBUS architecture implemented in the VT103 represents a cost-effective alternative to Digital Equipment Corporation's UNIBUS general system bus [9]. This architecture supports both main memory and peripheral controllers through read-write cycles, Direct Memory Access (DMA), and interrupts [9]. The QBUS in the VT103 utilizes multiplexed address and data lines to reduce pin count, which differentiates it from the separate address and data lines found in the UNIBUS [9] [23].

The VT103 backplane supports up to 20 alternating current loads before additional termination is required [23]. The processor includes on-board termination for one end of the bus, and after 20 alternating current loads, the other end of the bus must be terminated with 120 ohms [23]. A fully terminated bus can support up to 35 alternating current loads, while the bus can handle up to 20 direct current loads [23].

The signal lines on the VT103 backplane can extend up to 35.6 centimeters (14 inches) in length [23]. This configuration allows for efficient signal transmission while maintaining system integrity [23]. The backplane's design facilitates the installation of various LSI-11 compatible modules, enabling users to customize the system according to their specific requirements [7] [13].

The VT103 backplane assembly includes the following key components:

  • Edge connectors for module installation
  • Bus signal traces for data and address transmission
  • Power distribution paths
  • Mechanical support structures for installed modules [7] [23]

This implementation provides a robust foundation for building a complete microcomputer system within the VT103 terminal enclosure [8].

Intel 8080A Microprocessor Configuration

The VT103 terminal incorporates the Intel 8080A microprocessor as part of its core processing architecture [3] [21]. This 8-bit microprocessor, introduced in April 1974, serves as an enhanced successor to the earlier Intel 8008 microprocessor and provides the computational foundation for the terminal's operations [3]. The 8080A implementation in the VT103 leverages the processor's robust performance capabilities, which were originally designed for embedded systems such as calculators, cash registers, computer terminals, and industrial robots [3] [21].

The Intel 8080A microprocessor in the VT103 operates at a clock rate of 2 MHz, with common instructions taking between 4 and 11 clock cycles [3]. This configuration enables the processor to execute several hundred thousand instructions per second, providing sufficient processing power for the terminal's operations [3]. The processor is paired with support chips, including the 8224 clock generator/driver and the 8228 bus controller, to manage its timing and data flow [3].

The 8080A microprocessor features a 40-pin package that simplifies interfacing compared to the 8008's 18-pin design, enabling a more efficient data bus implementation [3]. The transition to NMOS technology provides faster transistor speeds than the previous PMOS technology while also simplifying interfacing by making it TTL compatible [3]. The processor includes an expanded instruction set and a full 16-bit address bus that allows access to up to 64 KB of memory, quadrupling the capacity of its predecessor [3] [21].

The silicon technology parameters of the Intel 8080A include:

  • 5 micron scale
  • One metal and one polycrystalline silicon layer
  • NMOS schematics with depletion mode loads
  • Extra high voltage source (+12V) requirement
  • High voltage direct clock phases (+12V)
  • No built-in negative bias generator, requiring an extra negative voltage source [21]

The VT103's implementation of the Intel 8080A microprocessor enables it to handle complex terminal operations while providing the necessary processing power for user interactions and system management [3] [21].

Peripheral Integration Capabilities

RS-232C and 20mA Current Loop Communication Protocols

The VT103 terminal supports dual communication protocols: the RS-232C standard and the 20mA current loop interface [5] [15] [22]. These protocols enable the terminal to connect with a wide range of host computers and peripheral devices, providing flexibility in various operational environments [5] [15].

The RS-232C interface in the VT103 utilizes voltage levels for signal transmission, with marks (logical 1) represented by -15 volts and spaces (logical 0) represented by +15 volts [5]. The transition region between these states ranges from -3 volts to +3 volts [5]. This voltage-based signaling method is the primary communication protocol for connecting the VT103 to modern computer systems [5] [22].

In contrast, the 20mA current loop interface operates on current flow rather than voltage levels [5] [15]. In this protocol, the presence of a 20mA current flow represents a mark (logical 1), while the interruption of current flow indicates a space (logical 0) [5]. The current loop can be configured in either full-duplex or simplex modes [5]. In full-duplex mode, simultaneous two-way communications is possible with two 20mA current generators necessary for the circuit [5]. In simplex mode, only one device can transmit at a time, with all receivers in the circuit receiving the data [5] [15].

The VT103 can be equipped with adapters such as the DLV11-KA to enable 20mA current loop functionality [14] [22]. This adapter converts the RS-232C voltage signals to current loop signals, allowing the terminal to communicate with older equipment that utilizes the current loop protocol [14] [22]. The conversion process involves transforming the voltage-based signals from the terminal's serial interface into current-based signals that can be transmitted over longer distances with better noise immunity [15] [22].

The 20mA current loop offers several advantages over RS-232C, particularly for long-distance communications:

  • Better noise immunity due to current-based signaling
  • Capability for longer transmission distances without signal degradation
  • Simplified wiring with only two wires required for simplex operation
  • Compatibility with older terminal equipment [5] [15] [25]

However, the 20mA current loop also presents challenges, including the lack of standardized mechanical or electrical specifications, which makes each interface somewhat unique [5]. This requires users to understand the technical details of the circuits used in their specific implementation [5] [15].

XLogP3

3.1

Hydrogen Bond Acceptor Count

8

Hydrogen Bond Donor Count

2

Exact Mass

410.10243146 g/mol

Monoisotopic Mass

410.10243146 g/mol

Heavy Atom Count

28

Dates

Last modified: 01-05-2024

Explore Compound Types